Cas no 59259-90-4 (1,3-Benzodioxole,5-(dimethoxymethyl)-)

• Product Name: 1,3-Benzodioxole,5-(dimethoxymethyl)-
• CAS No: 59259-90-4
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 372270
• PubChem ID: 100996
• Update Time: 2025-04-19

1,3-Benzodioxole,5-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-(dimethoxymethyl)-
• 5-DIMETHOXYMETHYL-BENZO[1,3]DIOXOLE
• 3,4-methylenedioxybenzaldehyde dimethyl acetal
• 5-(dimethoxymethyl)benzo[d][1,3]dioxole
• 5-(dimethoxymethyl)benzo-1,3-dioxole
• AC1L2PVU
• AC1Q44I7
• AC1Q6ZWN
• CTK5A9669
• EINECS 261-679-9
• KST-1B6185
• piperonal dimethyl acetal
• Piperonal-dimethylacetal
• SureCN8412184
• AKOS006272735
• SCHEMBL8412184
• NS00034120
• 1,3-Benzodioxole, 5-(dimethoxymethyl)-
• 59259-90-4
• Rhenium(vi)oxide
• 5-DIMETHOXYMETHYL-BENZO(1,3)DIOXOLE
• DTXSID7069316

• Inchi： 1S/C10H12O4/c1-11-10(12-2)7-3-4-8-9(5-7)14-6-13-8/h3-5,10H,6H2,1-2H3
• InChI Key： UNANDJIJRBQOOF-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)C(OC)OC

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 1.2
• Boiling Point: 240.4°C at 760 mmHg
• Flash Point: 96.9°C
• Refractive Index: 1.525
• PSA: 36.92

1,3-Benzodioxole,5-(dimethoxymethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles